Cas no 2171758-63-5 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(oxepan-4-yl)carbamoylbutanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(oxepan-4-yl)carbamoylbutanoic acid
• CAS No: 2171758-63-5
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 5993133
• PubChem ID: 165879017
• Update Time: 2025-06-10

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(oxepan-4-yl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(oxepan-4-yl)carbamoylbutanoic acid
• 2171758-63-5
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(oxepan-4-yl)carbamoyl]butanoic acid
• EN300-1508872

• Inchi： 1S/C26H30N2O6/c29-24(30)12-11-23(25(31)27-17-6-5-14-33-15-13-17)28-26(32)34-16-22-20-9-3-1-7-18(20)19-8-2-4-10-21(19)22/h1-4,7-10,17,22-23H,5-6,11-16H2,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： ARTUOGZRDJYQJA-UHFFFAOYSA-N
• SMILES： O1CCCC(CC1)NC(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 114Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(oxepan-4-yl)carbamoylbutanoic acid

Comprehensive Overview of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(oxepan-4-yl)carbamoylbutanoic acid (CAS No. 2171758-63-5)

The compound 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(oxepan-4-yl)carbamoylbutanoic acid (CAS No. 2171758-63-5) is a highly specialized chemical entity widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring both fluorenylmethoxycarbonyl (Fmoc) and oxepan-4-yl moieties, makes it a valuable building block for drug discovery and biomolecular engineering. Researchers often search for "Fmoc-protected amino acid derivatives" or "oxepane-based peptide linkers," reflecting its relevance in modern therapeutic development.

In recent years, the demand for custom peptide synthesis and bioconjugation reagents has surged, driven by advancements in targeted drug delivery and personalized medicine. This compound’s carboxylic acid functionality allows for efficient coupling reactions, making it ideal for creating peptide-drug conjugates (PDCs)—a hot topic in oncology research. Its oxepan-4-yl group also contributes to improved solubility and metabolic stability, addressing common challenges in prodrug design.

The Fmoc group in this compound is particularly noteworthy, as it serves as a temporary protecting group during solid-phase peptide synthesis (SPPS). This aligns with frequent search queries like "how to remove Fmoc protecting group" or "best practices for SPPS." The compound’s compatibility with automated synthesizers further enhances its appeal for high-throughput screening, a priority in AI-driven drug discovery platforms.

From a structural perspective, the integration of a seven-membered oxepane ring offers conformational flexibility, a feature increasingly explored in macrocyclic therapeutics. This resonates with trending searches on "cyclic peptide advantages" and "bioavailability enhancement strategies." Additionally, its butanoic acid spacer enables precise control over linker length—an essential factor in optimizing antibody-drug conjugate (ADC) efficacy.

Quality control of 2171758-63-5 is critical, as impurities can impact downstream applications. Analytical techniques like HPLC and mass spectrometry are commonly employed, reflecting user interests in "peptide purity standards" and "CAS number verification methods." The compound’s stability under acidic conditions also makes it suitable for tandem deprotection strategies, a technique gaining traction in combinatorial chemistry.

Environmental and regulatory considerations are increasingly shaping compound selection. 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(oxepan-4-yl)carbamoylbutanoic acid aligns with green chemistry principles due to its efficient coupling yields and minimal byproduct formation. This addresses search trends like "sustainable peptide synthesis" and "reducing waste in pharmaceutical manufacturing."

In conclusion, CAS No. 2171758-63-5 represents a versatile tool at the intersection of peptide chemistry and drug development. Its structural features cater to contemporary needs in biologics engineering, while its synthetic utility answers practical questions in process optimization. As the field evolves, this compound is poised to remain relevant in addressing challenges from next-generation therapeutics to precision medicine formulations.